Cas no 2680795-89-3 (2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680795-89-3
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5648667
• PubChem ID: 165915182
• Update Time: 2025-06-20

2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680795-89-3
• EN300-28282030
• 2-phenoxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H15NO5/c1-2-8-18-13(17)14-9-11(12(15)16)19-10-6-4-3-5-7-10/h2-7,11H,1,8-9H2,(H,14,17)(H,15,16)
• InChI Key： DLSJTRMKNAJXKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

2-Phenoxy-3-{(Prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Comprehensive Overview

2-Phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680795-89-3) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This comprehensive overview aims to provide a detailed understanding of the compound's structure, properties, applications, and recent research advancements.

The molecular structure of 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is characterized by a phenyl ring attached to an ester group and an amide functional group. The presence of these functional groups imparts unique chemical and physical properties to the compound, making it a valuable building block in organic synthesis. The compound's IUPAC name is 2-phenoxy-N-(prop-2-enyloxycarbonyl)-L-alanine, which reflects its structural complexity and functional diversity.

In terms of physical properties, 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. The compound's solubility profile makes it suitable for a wide range of applications, from pharmaceutical formulations to industrial processes.

The chemical reactivity of 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is primarily driven by its functional groups. The ester group can undergo hydrolysis to form the corresponding carboxylic acid and alcohol, while the amide group can participate in various nucleophilic reactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules, such as pharmaceuticals and polymers.

In the pharmaceutical industry, 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it a suitable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

The environmental impact of 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is another area of active research. Studies have shown that the compound degrades readily under environmental conditions, minimizing its persistence and potential for bioaccumulation. This property is particularly important for compounds used in industrial processes and consumer products.

Safety considerations are paramount when handling any chemical compound. While 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

In conclusion, 2-phenoxy-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680795-89-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific and industrial fields.